Cas no 91229-91-3 ((S)-N-Boc-2-pyrrolidone-5-carboxylic acid t-butyl ester)

• Product Name: (S)-N-Boc-2-pyrrolidone-5-carboxylic acid t-butyl ester
• CAS No: 91229-91-3
• MF: C₁₄H₂₃NO₅
• MW: 285.336124658585
• MDL: MFCD03094770
• CID: 61485
• PubChem ID: 354334547
• Update Time: 2025-06-08

(S)-N-Boc-2-pyrrolidone-5-carboxylic acid t-butyl ester Chemical and Physical Properties

Names and Identifiers

• (S)-Di-tert-butyl 5-oxopyrrolidine-1,2-dicarboxylate
• tert-Butyl N-(tert-Butoxycarbonyl)-L-pyroglutamate
• (S)-N-ALPHA-T-BUTYLOXYCARBONYL-PYROGLUTAMIC ACID T-BUTYL ESTER
• (S)-N-Boc-2-pyrrolidone-5-carboxylic acid t-butyl ester
• (S)-N-Boc-2-Pyrrolidone-5-carboxylic acid tert-butyl ester
• Boc-Pyr-OtBu
• ditert-butyl (2S)-5-oxopyrrolidine-1,2-dicarboxylate
• (2S)-di-tert-butyl 5-oxopyrrolidine-1,2-dicarboxylate
• (S)-di-tert-butyl 5-oxopyrrolidine-1,2
• (S)-N-Boc-pyroglutamic acid tert-butyl ester
• (S)-tert-butyl-N-tert-butyloxycarbonylpyroglutamic acid
• <i>N<
• tert-butyl (2S)-(1-tert-butoxycarbonyl)-5-oxo-pyrrolidine-2-carboxylate
• N-Boc-L-pyroglutamic Acid tert-Butyl Ester
• N-(tert-Butoxycarbonyl)-L-pyroglutamic Acid tert-Butyl Ester
• tert-Butyl N-Boc-L-pyroglutamate
• Di-tert-butyl (S)-5-Oxopyrrolidine-1,2-dicarboxylate
• (S)-5-Oxopyrrolidine-1,2-dicarboxylate Di-tert-butyl Ester
• 1,2-Bis(1,1-dimethylethyl) (2S)-5-oxo-1,2-pyrrolidinedicarboxylate (ACI)
• 1,2-Pyrrolidinedicarboxylic acid, 5-oxo-, bis(1,1-dimethylethyl) ester, (2S)- (9CI)
• 1,2-Pyrrolidinedicarboxylic acid, 5-oxo-, bis(1,1-dimethylethyl) ester, (S)- (ZCI)
• (2S)-1-(tert-Butoxycarbonyl)-5-oxopyrrolidine-2-carboxylic acid tert-butyl ester
• N-tert-Butoxycarbonylpyroglutamic acid tert-butyl ester
• tert-Butyl N-(tert-butoxycarbonyl)pyroglutamate
• 1,2-di-tert-butyl (2S)-5-oxopyrrolidine-1,2-dicarboxylate
• CS-0046809
• SCHEMBL713924
• tert-butyl N-tert-butoxycarbonyl-pyroglutamate
• (S)-5-oxo-pyrrolidine-1,2-dicarboxylic acid di-tert-butyl ester
• GS-3393
• (S)-N-Boc-2-Pyrrolidone-5-carboxylic acidtert-butyl ester
• t-butyl N-boc-pyroglutamate
• Boc-Py
• 1,2-Pyrrolidinedicarboxylic acid, 5-oxo-, bis(1,1-dimethylethyl) ester,(2S)-
• 10.14272/INVKHBRFFCQICU-VIFPVBQESA-N.1
• INVKHBRFFCQICU-VIFPVBQESA-N
• (S)-tert-Butyl N-tert-butoxycarbonylpyroglutamate
• tert-butyl N-tert-butoxycarbonylpyroglutamate
• J-502510
• B5216
• 91229-91-3
• MFCD03094770
• AKOS015841393
• di-tert-butyl (2s)-5-oxopyrrolidine-1,2-dicarboxylate
• DTXSID60456327
• doi:10.14272/INVKHBRFFCQICU-VIFPVBQESA-N.1
• (S)-Di-tert-butyl5-oxopyrrolidine-1,2-dicarboxylate
• Boc-L-pyroglutamic acid tert-butyl ester

• MDL： MFCD03094770
• Inchi： 1S/C14H23NO5/c1-13(2,3)19-11(17)9-7-8-10(16)15(9)12(18)20-14(4,5)6/h9H,7-8H2,1-6H3/t9-/m0/s1
• InChI Key： INVKHBRFFCQICU-VIFPVBQESA-N
• SMILES： C([C@@H]1CCC(=O)N1C(=O)OC(C)(C)C)(=O)OC(C)(C)C

Computed Properties

• Exact Mass: 285.15800
• Monoisotopic Mass: 285.15762283g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 20
• Rotatable Bond Count: 6
• Complexity: 416
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 72.9Ų

Experimental Properties

• Color/Form: Pale-yellow to Yellow-brown Solid
• Density: 1.102
• Melting Point: 55.0 to 59.0 deg-C
• Boiling Point: 390.7±35.0 °C at 760 mmHg
• Flash Point: 190.1±25.9 °C
• Refractive Index: 1.485
• PSA: 72.91000
• LogP: 2.19210
• Specific Rotation: -33.8°--34.2° (c = 0.9, CHCl3)

(S)-N-Boc-2-pyrrolidone-5-carboxylic acid t-butyl ester Security Information

• Signal Word：Warning
• Hazard Statement： H315; H319; H335
• Warning Statement： P261; P264; P271; P280; P302+P352; P304+P340; P305+P351+P338; P312; P321; P332+P313; P337+P313; P362; P403+P233; P405; P501
• Safety Instruction： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Storage Condition：Store at room temperature

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives
• Solvents and Organic Chemicals Organic Compounds Acids/Esters

Additional information on (S)-N-Boc-2-pyrrolidone-5-carboxylic acid t-butyl ester

Recent Advances in the Application of (S)-N-Boc-2-pyrrolidone-5-carboxylic acid t-butyl ester (CAS: 91229-91-3) in Chemical Biology and Pharmaceutical Research

The compound (S)-N-Boc-2-pyrrolidone-5-carboxylic acid t-butyl ester (CAS: 91229-91-3) has garnered significant attention in recent years due to its versatile applications in chemical biology and pharmaceutical research. This chiral building block is particularly valuable in the synthesis of complex molecules, including peptidomimetics and bioactive compounds. Recent studies have highlighted its role in the development of novel therapeutic agents, with a focus on its stereochemical purity and functional group compatibility. This research brief aims to summarize the latest findings related to this compound and its implications for drug discovery and development.

One of the key areas of research involving (S)-N-Boc-2-pyrrolidone-5-carboxylic acid t-butyl ester is its use in the synthesis of protease inhibitors. A 2023 study published in the Journal of Medicinal Chemistry demonstrated its efficacy as a precursor in the construction of selective inhibitors for serine proteases, which are implicated in various pathological conditions, including inflammation and cancer. The study utilized advanced NMR spectroscopy and X-ray crystallography to confirm the structural integrity of the synthesized inhibitors, underscoring the reliability of this compound in complex synthetic pathways.

In addition to its role in protease inhibitor development, (S)-N-Boc-2-pyrrolidone-5-carboxylic acid t-butyl ester has been employed in the design of peptide-based therapeutics. A recent publication in Bioorganic & Medicinal Chemistry Letters detailed its use in the solid-phase peptide synthesis (SPPS) of cyclic peptides with enhanced bioavailability. The researchers reported that the t-butyl ester group provided excellent protection for the carboxylic acid functionality, enabling efficient coupling reactions and minimizing side reactions. This finding is particularly relevant for the pharmaceutical industry, where the demand for stable and bioavailable peptide drugs is growing.

Another noteworthy application of this compound is in the field of asymmetric catalysis. A 2022 study in Angewandte Chemie explored its use as a chiral auxiliary in the enantioselective synthesis of γ-lactams, which are key structural motifs in many biologically active molecules. The study achieved high enantiomeric excess (ee) values, demonstrating the compound's utility in facilitating stereocontrol during synthetic transformations. This research opens new avenues for the efficient production of chiral intermediates in drug manufacturing.

Recent advancements in analytical techniques have also contributed to a deeper understanding of (S)-N-Boc-2-pyrrolidone-5-carboxylic acid t-butyl ester's properties. For instance, a 2023 study published in Analytical Chemistry utilized high-performance liquid chromatography (HPLC) coupled with mass spectrometry (MS) to characterize its degradation products under various storage conditions. The results provided valuable insights into the compound's stability, which is critical for its handling and storage in industrial and laboratory settings.

In conclusion, (S)-N-Boc-2-pyrrolidone-5-carboxylic acid t-butyl ester (CAS: 91229-91-3) continues to be a pivotal compound in chemical biology and pharmaceutical research. Its applications span from protease inhibitor synthesis to peptide-based drug development and asymmetric catalysis, highlighting its versatility and importance. Future research is expected to further explore its potential in emerging areas such as targeted drug delivery and biocatalysis, solidifying its role as a cornerstone in modern medicinal chemistry.